Cas no 1226182-19-9 (3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile)

3-Hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile is a versatile nitrile derivative with a hydroxyl functional group, making it a valuable intermediate in organic synthesis. Its structure, featuring a trimethylphenyl moiety, enhances steric and electronic properties, which can influence reactivity in selective transformations. The compound is particularly useful in pharmaceutical and fine chemical applications, where it serves as a precursor for the synthesis of chiral building blocks or bioactive molecules. Its hydroxyl group allows for further functionalization, while the nitrile group offers potential for conversion into carboxylic acids, amides, or amines. The product’s stability and well-defined structure make it suitable for controlled reactions in research and industrial settings.
3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile structure
1226182-19-9 structure
Product Name:3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile
CAS No:1226182-19-9
MF:C13H17NO
MW:203.280183553696
CID:6365903
PubChem ID:82076741
Update Time:2025-10-23

3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile
    • EN300-1865717
    • 1226182-19-9
    • Inchi: 1S/C13H17NO/c1-9-6-10(2)13(11(3)7-9)8-12(15)4-5-14/h6-7,12,15H,4,8H2,1-3H3
    • InChI Key: LKMCHNKOTNXIHG-UHFFFAOYSA-N
    • SMILES: OC(CC#N)CC1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44Ų

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Additional information on 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile

Comprehensive Guide to 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile (CAS No. 1226182-19-9): Properties, Applications, and Market Insights

3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile (CAS 1226182-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical research. This nitrile derivative, characterized by its hydroxyl and trimethylphenyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it valuable for constructing complex molecules, particularly in drug discovery and material science applications.

The compound's chemical properties include a molecular weight of 203.27 g/mol and the characteristic reactivity of both nitrile and alcohol functional groups. Researchers particularly value 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile for its stability under various reaction conditions, making it suitable for multi-step synthetic processes. Current trends in green chemistry have increased interest in this compound as researchers explore its potential in environmentally friendly synthetic routes.

In pharmaceutical applications, 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile serves as a key building block for active pharmaceutical ingredients (APIs). Its structural features make it particularly useful in developing central nervous system (CNS) drugs and anti-inflammatory agents. The compound's trimethylphenyl group contributes to enhanced lipophilicity, which is crucial for blood-brain barrier penetration in neurological therapeutics—a hot topic in current drug development research.

The material science field has also shown growing interest in this compound. Researchers are investigating its potential as a monomer or additive in specialty polymers, particularly for creating materials with specific optical or thermal properties. This aligns with current industry demands for high-performance materials in electronics and advanced manufacturing applications.

From a market perspective, the demand for 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile has shown steady growth, particularly in North America and Asia-Pacific regions. Pharmaceutical companies and research institutions remain the primary consumers, with contract research organizations (CROs) showing increased procurement. The compound's supply chain remains robust, with multiple GMP-compliant manufacturers offering it in both research and bulk quantities.

Recent synthetic methodology developments have improved the production efficiency of 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile, addressing previous challenges in yield and purity. Modern catalytic approaches and flow chemistry techniques have reduced production costs while maintaining high quality standards—an important consideration for cost-sensitive research applications.

Quality control of 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile typically involves HPLC analysis with UV detection, ensuring ≥98% purity for most research applications. Storage recommendations include protection from moisture at 2-8°C under inert atmosphere, following standard chemical handling protocols for sensitive organic compounds.

Future research directions for this compound include exploring its potential in biocatalysis applications and as a precursor for novel heterocyclic compounds. The growing field of AI-assisted drug discovery may further increase demand for such specialized building blocks as computational methods identify new structural motifs for therapeutic development.

For researchers considering 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile in their work, proper safety evaluation remains essential. While not classified as hazardous under standard protocols, appropriate personal protective equipment (PPE) should be used when handling the compound, in line with good laboratory practices.

The intellectual property landscape surrounding this compound shows several patents for specific synthetic applications, particularly in pharmaceutical compositions. However, the base compound remains widely available for research purposes without restrictive licensing requirements.

As the chemical research community continues to explore structure-activity relationships in drug design, compounds like 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile will likely maintain their importance. Its balanced combination of reactivity and stability makes it particularly valuable for medicinal chemistry programs targeting challenging biological pathways.

Environmental considerations for 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile include proper waste disposal methods for nitrile-containing compounds. Current sustainability trends in chemistry are driving development of improved degradation protocols for such materials, minimizing ecological impact.

Analytical characterization of 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile typically includes NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These techniques provide comprehensive confirmation of molecular structure and purity, essential for quality assurance in research applications.

The global research chemicals market continues to evolve, with compounds like 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile benefiting from increased outsourcing of drug discovery research. This trend is particularly noticeable in the growing contract research sector across emerging economies.

In conclusion, 3-hydroxy-4-(2,4,6-trimethylphenyl)butanenitrile (CAS 1226182-19-9) represents a valuable tool for modern chemical research. Its diverse applications in pharmaceutical development and material science, combined with improved synthetic accessibility, ensure its continued relevance in scientific innovation. As research priorities shift toward personalized medicine and targeted therapies, such specialized building blocks will play increasingly important roles in scientific advancement.

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